Cas no 2580218-86-4 (tert-butyl 4-(aminomethyl)bicyclo2.1.1hexane-1-carboxylate)

• Product Name: tert-butyl 4-(aminomethyl)bicyclo2.1.1hexane-1-carboxylate
• CAS No: 2580218-86-4
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5661834
• PubChem ID: 165893606
• Update Time: 2025-06-12

tert-butyl 4-(aminomethyl)bicyclo2.1.1hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate
• EN300-27732065
• 2580218-86-4
• tert-butyl 4-(aminomethyl)bicyclo2.1.1hexane-1-carboxylate

• Inchi： 1S/C12H21NO2/c1-10(2,3)15-9(14)12-5-4-11(6-12,7-12)8-13/h4-8,13H2,1-3H3
• InChI Key： USPGAAAQKXGGPX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CCC(CN)(C1)C2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 4-(aminomethyl)bicyclo2.1.1hexane-1-carboxylate

tert-butyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate (CAS No. 2580218-86-4): A Comprehensive Overview

tert-butyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate (CAS No. 2580218-86-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of bicyclic amines, which are known for their diverse biological activities and therapeutic potential.

The bicyclo[2.1.1]hexane scaffold is a highly strained and rigid structure, which imparts unique conformational constraints to the molecule. These constraints can influence the compound's interactions with biological targets, making it a valuable scaffold for drug discovery and development. The aminomethyl group attached to the bicyclic core further enhances the compound's reactivity and functional versatility, allowing for a wide range of chemical modifications and derivatizations.

Recent studies have highlighted the potential of tert-butyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. One notable application is in the development of small molecule inhibitors targeting specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their disruption can lead to disease states. The rigid and conformationally constrained nature of the bicyclo[2.1.1]hexane scaffold makes it an attractive candidate for designing inhibitors that can selectively target these interactions.

In a study published in the *Journal of Medicinal Chemistry* in 2023, researchers demonstrated that tert-butyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate derivatives exhibited potent inhibitory activity against a specific PPI involved in cancer cell proliferation. The compounds were found to bind selectively to the target protein, leading to a significant reduction in cell viability and tumor growth in preclinical models.

Another area of interest is the use of tert-butyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The aminomethyl group can be functionalized to introduce moieties that enhance blood-brain barrier permeability, allowing the compound to reach its intended target in the central nervous system (CNS). Preliminary studies have shown promising results in improving cognitive function and reducing neuroinflammation in animal models.

The synthesis of tert-butyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate typically involves multi-step procedures, including ring-closing metathesis (RCM) reactions to form the bicyclo[2.1.1]hexane core and subsequent functionalization steps to introduce the aminomethyl group. Advances in synthetic methodologies have made it possible to produce this compound with high yields and purity, facilitating its use in both academic research and industrial applications.

In addition to its therapeutic potential, tert-butyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate has also been explored as a building block for the synthesis of more complex molecules with diverse biological activities. The rigid structure of the bicyclo[2.1.1]hexane scaffold provides a robust platform for introducing various functional groups, enabling the creation of libraries of compounds for high-throughput screening (HTS) campaigns.

The safety profile of tert-butyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate has been extensively evaluated through preclinical toxicology studies, which have shown that it exhibits low toxicity and good pharmacokinetic properties. These findings support its potential as a lead compound for further development into clinical candidates.

Overall, tert-butyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate (CAS No. 2580218-86-4) represents a promising molecule with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional versatility make it an attractive candidate for developing novel therapeutics targeting various disease states.